1-Bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxybenzene

• CAS RN: 651326-66-8
• Molecular Formula: C12H17BrO3
• Molecular Weight: 289.16 g/mol
• IUPAC Name: 1-bromo-2-(1-ethoxyethoxymethyl)-4-methoxybenzene
• InChI: InChI=1S/C12H17BrO3/c1-4-15-9(2)16-8-10-7-11(14-3)5-6-12(10)13/h5-7,9H,4,8H2,1-3H3
• InChI Key: XCJHGVRWMFLYTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCC1=C(C=CC(=C1)OC)Br

Description

1-Bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxybenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve (2-bromo-5-methoxy-phenyl)methanol (5.0 g, 23 mmol) in dry dichloromethane (120 mL) and cool to 0° C. under nitrogen. Add ethyl vinyl ether (2.5 g, 34 mmol) followed by pyridinium p-toluenesulfonate (580 mg, 2.3 mmol). Warm to room temperature and stir for 2 hours. Pour reaction into saturated aqueous sodium bicarbonate and extract twice with dichloromethane. Combine organic layers and wash with water and brine. Dry with sodium sulfate, filter and concentrate in vacuo to yield 6.6 g (100%) of title compound as a clear colorless oil. 1H NMR (CDCl3) δ 7.41 (d, J=8.6 Hz, 1H), 7.08 (d, J=3.1 Hz, 1H), 6.71 (dd, J=8.8, 3.1 Hz, 1H), 4.88 (q, J=5.3 Hz, 1H), 4.65 (ab, Jab=13.3 Hz, H), 4.55 (ab, Jab=13.3 Hz, 1H), 3.8 (s, 3H), 3.71 (m, 1H), 3.55 (m, 1H), 1.41 (d, J=5.3 Hz, 3H), 1.23 (t, J=7.0 Hz, 3H).